![molecular formula C18H15N5OS B2385006 6-((pyridin-2-ylmethyl)thio)-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol CAS No. 922568-56-7](/img/structure/B2385006.png)
6-((pyridin-2-ylmethyl)thio)-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “6-((pyridin-2-ylmethyl)thio)-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol” is a chemical compound with the molecular formula C18H15N5OS . It is a complex organic molecule that contains several functional groups, including a pyridine ring, a pyrazolo[3,4-d]pyrimidine ring, and a thioether group .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyridine ring attached to a pyrazolo[3,4-d]pyrimidine ring via a thioether linkage . The presence of these heterocyclic rings and the thioether group likely contribute to the compound’s chemical properties and reactivity .Scientific Research Applications
Selective Brain Penetrant Inhibitors for Cognitive Disorders
PF-04447943, a structurally related PDE9A inhibitor, has been identified through structure-based drug design. It demonstrates selectivity for PDE9A over other phosphodiesterase (PDE) family members, has excellent pharmacokinetic properties, and shows procognitive activity in rodent models. This compound has advanced into clinical trials, indicating its potential for treating cognitive disorders (Verhoest et al., 2012).
Antioxidant and Anti-inflammatory Activities
Derivatives containing pyrazolo and pyrimidin scaffolds have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Compounds were tested for their scavenging activity against ROS and demonstrated promising results, highlighting their potential in medicinal chemistry for developing new antioxidants (Shehab et al., 2018).
Anticancer and Antimicrobial Agents
Synthesis of novel pyrazolopyrimidines derivatives has been reported, showing anticancer and anti-5-lipoxygenase activities. These compounds, including 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones, were evaluated for their cytotoxicity against various cancer cell lines and demonstrated significant activity (Rahmouni et al., 2016).
Nonlinear Optical (NLO) Properties
Studies on thiopyrimidine derivatives for their NLO properties have been conducted, focusing on their structural parameters, electronic, linear, and nonlinear optical exploration. These investigations reveal the importance of pyrimidine rings in developing materials for optoelectronic applications (Hussain et al., 2020).
CDK2 Inhibitors and Anti-Proliferative Activity
Research into pyridine, pyrazolopyridine, and furopyridine derivatives as CDK2 inhibitors for anti-proliferative activity against various cancer cell lines demonstrates the potential of these compounds in cancer therapy. These findings emphasize the utility of structurally related compounds in designing new therapeutics for cancer treatment (Abdel-Rahman et al., 2021).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-(3-methylphenyl)-6-(pyridin-2-ylmethylsulfanyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5OS/c1-12-5-4-7-14(9-12)23-16-15(10-20-23)17(24)22-18(21-16)25-11-13-6-2-3-8-19-13/h2-10H,11H2,1H3,(H,21,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOZNDZOLPRMAIG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)SCC4=CC=CC=N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.